(2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid

• IUPAC Name: (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid
• InChI: InChI=1S/C11H12INO4/c12-8-3-1-7(2-4-8)10(15)13-6-5-9(14)11(16)17/h1-4,9,14H,5-6H2,(H,13,15)(H,16,17)/t9-/m0/s1
• InChI Key: SYNIDKKSOOKTLC-VIFPVBQESA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCC(C(=O)O)O)I
• Isomeric SMILES: C1=CC(=CC=C1C(=O)NCC[C@@H](C(=O)O)O)I
• Molecular Formula: C11H12INO4
• Molecular Weight: 349.12 g/mol

Description

(2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid, also known as IBAB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of the naturally occurring amino acid, L-phenylalanine, and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid is not fully understood. However, it has been proposed that this compound may exert its biological effects by modulating the activity of various enzymes and signaling pathways. (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has been shown to inhibit the activity of various proteases, including trypsin and chymotrypsin, which are involved in the digestion of proteins. (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has also been shown to inhibit the activity of various kinases, including protein kinase C, which are involved in various cellular signaling pathways.
Biochemical and Physiological Effects:
(2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has been shown to exhibit various biochemical and physiological effects. This compound has been shown to exhibit anti-inflammatory properties by inhibiting the activity of various enzymes and cytokines, which are involved in the inflammatory response. (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has also been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of various cancer cells. Additionally, (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has been shown to exhibit anti-microbial properties by inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

(2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has several advantages as a research tool. This compound is relatively easy to synthesize and can be obtained in high purity. Additionally, (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid exhibits various biological activities, making it a useful tool for studying various cellular processes. However, (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid also has some limitations. This compound is relatively unstable and can degrade over time, making it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid. One area of research could focus on the development of more stable derivatives of (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid that exhibit similar biological activities. Another area of research could focus on the development of new synthetic methods for (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid that are more efficient and scalable. Additionally, further research could be conducted to elucidate the mechanism of action of (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid and to identify new cellular targets for this compound.

Synthesis Methods

(2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid can be synthesized using a multi-step process that involves the reaction of L-phenylalanine with various reagents. The first step involves the protection of the amino group in L-phenylalanine using a suitable protecting group. This is followed by the reaction of the protected amino acid with 4-iodobenzoyl chloride to form the corresponding amide. The final step involves the deprotection of the amino group to yield (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid.

Scientific Research Applications

(2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. (2S)-2-hydroxy-4-[(4-iodobenzoyl)amino]butanoic acid has also been shown to modulate the activity of various enzymes, including proteases and kinases, which are involved in various cellular processes.